Cas no 5770-43-4 (6-(ethylamino)-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-(ethylamino)-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 5770-43-4
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 947434
• PubChem ID: 652709
• Update Time: 2025-04-19

6-(ethylamino)-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-ETHYLAMINO-1,3-DIMETHYLURACIL
• 6-(ethylamino)-1,3-dimethylpyrimidine-2,4-dione
• 6-(ethylamino)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
• 6-(ethylamino)-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CHEMBL1567023
• Oprea1_307292
• HMS2285H06
• 5770-43-4
• Oprea1_455428
• 6-Ethylamino-1,3-dimethyl-1H-pyrimidine-2,4-dione
• MLS000035858
• SMR000009570
• AKOS006277877
• EN300-1085456
• DTXSID10349553

• Inchi： 1S/C8H13N3O2/c1-4-9-6-5-7(12)11(3)8(13)10(6)2/h5,9H,4H2,1-3H3
• InChI Key： LKDYUNLCDHHAQX-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(NCC)N1C)=O

Computed Properties

• Exact Mass: 183.10089
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.65